- Triazoles. VIII. The reaction of 5-amino-1,2,4-triazoles with ethyl 2-cyano-3-ethoxyacrylate and 2-cyano-3-ethoxyacrylonitrile, Journal of Heterocyclic Chemistry, 1987, 24(4), 1149-54
Cas no 90559-98-1 ([1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester)
90559-98-1 structure
Product Name:[1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester
CAS No:90559-98-1
MF:C9H11N5O2S
MW:253.280939340591
MDL:MFCD00067816
CID:802935
Update Time:2023-11-06
[1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester
- Ethyl 7-amino-2-(methylthio)[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxylate
- ETHYL 7-AMINO-2-(METHYLTHIO)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
- ethyl 7-amino-2-methylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
- 5-Amino-6-ethoxycarbonyl-2-methylthio-1,2,4-triazolo<1,5-a>pyrimidine
- 7-Amino-2-methylmercapto-6-aethoxycarbonyl-s-triazolo<1.5-a>pyrimidin
- HMS2594J10
- HMS546J13
- Ethyl 7-amino-2-(methylthio)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate (ACI)
- s-Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-2-(methylthio)-, ethyl ester (7CI)
-
- MDL: MFCD00067816
- Inchi: 1S/C9H11N5O2S/c1-3-16-7(15)5-4-11-8-12-9(17-2)13-14(8)6(5)10/h4H,3,10H2,1-2H3
- InChI Key: GULODKWZYHQFFL-UHFFFAOYSA-N
- SMILES: O=C(C1=C(N)N2C(=NC(SC)=N2)N=C1)OCC
Computed Properties
- Exact Mass: 253.06300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 120.70000
- LogP: 1.18630
[1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
[1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 083667-1g |
Ethyl 7-amino-2-(methylthio)[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxylate, 97% |
90559-98-1 | 97% | 1g |
$414.00 | 2023-09-06 | |
| Chemenu | CM383093-1g |
ETHYL 7-AMINO-2-(METHYLTHIO)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE |
90559-98-1 | 95%+ | 1g |
$285 | 2024-07-20 | |
| Chemenu | CM383093-5g |
ETHYL 7-AMINO-2-(METHYLTHIO)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE |
90559-98-1 | 95%+ | 5g |
$769 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432283-1g |
Ethyl 7-amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
90559-98-1 | 97% | 1g |
¥2489.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432283-5g |
Ethyl 7-amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
90559-98-1 | 97% | 5g |
¥6400.00 | 2024-04-26 | |
| Crysdot LLC | CD11020541-5g |
Ethyl 7-amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
90559-98-1 | 97% | 5g |
$769 | 2024-07-19 | |
| A2B Chem LLC | AH82528-1mg |
Ethyl 7-amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
90559-98-1 | >90% | 1mg |
$201.00 | 2024-05-20 | |
| A2B Chem LLC | AH82528-5mg |
Ethyl 7-amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
90559-98-1 | >90% | 5mg |
$214.00 | 2024-05-20 | |
| A2B Chem LLC | AH82528-10mg |
Ethyl 7-amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
90559-98-1 | >90% | 10mg |
$240.00 | 2024-05-20 | |
| A2B Chem LLC | AH82528-500mg |
Ethyl 7-amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
90559-98-1 | >90% | 500mg |
$720.00 | 2024-05-20 |
[1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Acetic acid
Reference
[1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester Raw materials
[1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester Preparation Products
[1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-2-(methylthio)-, ethyl ester Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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